Cas no 1805086-04-7 (6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride
• CAS No: 1805086-04-7
• MF: C₈H₂ClF₂IN₂O
• MW: 342.468559741974
• CID: 4806977
• Update Time: 2025-05-20

6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF2IN2O/c9-7(15)4-1-3(2-13)14-6(5(4)12)8(10)11/h1,8H
• InChI Key： WPDPICATEYSGDY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride

Comprehensive Overview of 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride (CAS No. 1805086-04-7)

6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride (CAS No. 1805086-04-7) is a highly specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, difluoromethyl moiety, and iodine substitution, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing innovative drug candidates and crop protection agents.

The growing demand for fluorinated pyridines in modern chemistry has placed 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride at the forefront of synthetic applications. Its carbonyl chloride functionality enables efficient derivatization, making it a preferred choice for amide bond formation and cross-coupling reactions. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this compound, as it aligns with the need for sustainable synthetic routes and highly functionalized building blocks.

From a structural perspective, the presence of both electron-withdrawing (cyano, carbonyl chloride) and electron-donating (difluoromethyl) groups in 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride creates a versatile reactivity profile. This balance is particularly valuable in medicinal chemistry, where fine-tuning molecular properties is critical for optimizing drug bioavailability and target selectivity. The compound’s iodine atom also offers opportunities for further functionalization via palladium-catalyzed reactions, a topic frequently searched by synthetic chemists.

In the context of agrochemical innovation, 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride serves as a key intermediate for designing next-generation pesticides. The difluoromethyl group is known to enhance the metabolic stability of active ingredients, addressing the industry’s need for longer-lasting crop protection solutions. This aligns with current discussions about sustainable agriculture and the reduction of environmental impact, making the compound a subject of interest for researchers exploring eco-friendly alternatives.

Handling and storage of 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride require adherence to standard laboratory safety protocols. While not classified as hazardous under typical conditions, its carbonyl chloride group necessitates careful moisture control to prevent decomposition. This aspect is often highlighted in chemical synthesis forums and material safety guidelines, reflecting user concerns about compound stability and reaction reproducibility.

The commercial availability of 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride has expanded in recent years, driven by its utility in high-throughput screening and fragment-based drug design. Suppliers frequently list it under categories such as fluorinated building blocks or pharmaceutical intermediates, catering to the needs of contract research organizations and academic laboratories. Pricing and purity specifications are common search queries, emphasizing the market’s focus on cost-effective synthesis and quality assurance.

Looking ahead, the role of 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride in precision medicine and agrochemical development is expected to grow. Its compatibility with late-stage functionalization strategies and bioisostere design positions it as a critical tool for addressing challenges in drug resistance and pest adaptation. As the scientific community continues to explore its potential, this compound will likely remain a focal point in discussions about molecular innovation and industrial applications.